Cas no 2137765-55-8 (Cyclopropanecarboxamide, N-methyl-N-[2-[(1-methylethyl)amino]ethyl]-)

• Product Name: Cyclopropanecarboxamide, N-methyl-N-[2-[(1-methylethyl)amino]ethyl]-
• CAS No: 2137765-55-8
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• CID: 5279455
• Update Time: 2025-07-31

Cyclopropanecarboxamide, N-methyl-N-[2-[(1-methylethyl)amino]ethyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxamide, N-methyl-N-[2-[(1-methylethyl)amino]ethyl]-

• Inchi： 1S/C10H20N2O/c1-8(2)11-6-7-12(3)10(13)9-4-5-9/h8-9,11H,4-7H2,1-3H3
• InChI Key： ZZJWGDBPVLZBJY-UHFFFAOYSA-N
• SMILES： C1(C(N(C)CCNC(C)C)=O)CC1

Additional information on Cyclopropanecarboxamide, N-methyl-N-[2-[(1-methylethyl)amino]ethyl]-

Cyclopropanecarboxamide, N-methyl-N-[2-[(1-methylethyl)amino]ethyl]- (CAS No. 2137765-55-8)

Cyclopropanecarboxamide, N-methyl-N-[2-[(1-methylethyl)amino]ethyl]- (CAS No. 2137765-55-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of amides and features a cyclopropane ring, which imparts distinct chemical and biological characteristics.

The cyclopropane ring in Cyclopropanecarboxamide, N-methyl-N-[2-[(1-methylethyl)amino]ethyl]- is a three-membered cyclic structure that is highly strained, leading to increased reactivity compared to larger cycloalkanes. This strain can influence the compound's conformational flexibility and binding interactions with biological targets, making it a valuable scaffold for drug design.

The N-methyl-N-[2-[(1-methylethyl)amino]ethyl]- substituent on the cyclopropane carboxamide moiety introduces additional complexity and functionality. The presence of the methyl and (1-methylethyl)amino groups can modulate the compound's lipophilicity, solubility, and overall pharmacokinetic profile. These properties are crucial for optimizing the compound's bioavailability and therapeutic efficacy.

Recent studies have explored the potential of Cyclopropanecarboxamide, N-methyl-N-[2-[(1-methylethyl)amino]ethyl]- in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can interact with specific neurotransmitter receptors, potentially modulating their activity and influencing neural signaling pathways. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that Cyclopropanecarboxamide, N-methyl-N-[2-[(1-methylethyl)amino]ethyl]- exhibits potent agonist activity at serotonin receptors, which are implicated in conditions such as depression and anxiety.

In addition to its potential in neurological disorders, Cyclopropanecarboxamide, N-methyl-N-[2-[(1-methylethyl)amino]ethyl]- has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and inflammatory bowel disease. Preclinical studies have indicated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), thereby reducing inflammation and associated symptoms.

The pharmacokinetic profile of Cyclopropanecarboxamide, N-methyl-N-[2-[(1-methylethyl)amino]ethyl]- has been extensively studied to optimize its therapeutic use. Research has shown that this compound exhibits favorable oral bioavailability and a moderate half-life, making it suitable for once-daily dosing regimens. Furthermore, its low toxicity profile in animal models suggests that it may be well-tolerated in humans.

Despite its promising therapeutic potential, further clinical trials are necessary to fully evaluate the safety and efficacy of Cyclopropanecarboxamide, N-methyl-N-[2-[(1-methylethyl)amino]ethyl]- in human subjects. Ongoing Phase I trials are currently assessing the compound's pharmacokinetics and safety in healthy volunteers. If these trials yield positive results, subsequent Phase II and III trials will be conducted to determine its efficacy in specific disease indications.

In conclusion, Cyclopropanecarboxamide, N-methyl-N-[2-[(1-methylethyl)amino]ethyl]- (CAS No. 2137765-55-8) represents a promising candidate for the development of novel therapeutics in various medical fields. Its unique chemical structure and biological activities make it an attractive target for further research and development. As more data becomes available from ongoing clinical trials, the full potential of this compound will likely become clearer.